Cas no 66121-78-6 (Benzenesulfonamide, 2-[(aminothioxomethyl)amino]-5-methyl-)

• Product Name: Benzenesulfonamide, 2-[(aminothioxomethyl)amino]-5-methyl-
• CAS No: 66121-78-6
• MF: C₈H₁₁N₃O₂S₂
• MW: 245.321838617325
• CID: 396808
• PubChem ID: 15561788
• Update Time: 2025-04-19

Benzenesulfonamide, 2-[(aminothioxomethyl)amino]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-[(aminothioxomethyl)amino]-5-methyl-
• (4-methyl-2-sulfamoylphenyl)thiourea
• DTXSID50574226
• 2-(Carbamothioylamino)-5-methylbenzene-1-sulfonamide
• 66121-78-6

• Inchi： 1S/C8H11N3O2S2/c1-5-2-3-6(11-8(9)14)7(4-5)15(10,12)13/h2-4H,1H3,(H3,9,11,14)(H2,10,12,13)
• InChI Key： WTVFRUCQAOLRPK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1NC(N)=S)(N)(=O)=O

Computed Properties

• Exact Mass: 245.02943
• Monoisotopic Mass: 245.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 139Ų

Experimental Properties

• PSA: 98.21